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Compound of Interest

Compound Name: Calcium iodide hydrate

Cat. No.: B7799291

This technical guide provides a comprehensive overview of the physical properties of calcium
iodide hydrate, intended for researchers, scientists, and professionals in drug development.
Calcium iodide (Calz) is an ionic compound that readily absorbs moisture from the air, forming
various hydrates, most commonly calcium iodide tetrahydrate (Calz-4H20) and calcium iodide
hexahydrate (Calz-6H20).[1][2] Understanding the physical characteristics of these hydrated
forms is crucial for their application in pharmaceuticals, chemical synthesis, and other research
areas.[1][3]

General Properties

Calcium iodide and its hydrates are typically colorless to yellowish-white crystalline solids or
powders.[2][4][5] They are known for their deliquescent nature, meaning they have a strong
tendency to absorb moisture from the atmosphere and dissolve in it.[2][6] When exposed to air,
they can slowly react with oxygen and carbon dioxide, leading to the formation of elemental
iodine, which imparts a yellowish color.[2]

Quantitative Physical Data

The following tables summarize the key physical properties of anhydrous calcium iodide and its
common hydrated forms. Note that some reported values for hydrates may reflect the
properties of the anhydrous salt after dehydration upon heating.

Table 1: General and Molar Mass Properties
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Property

Anhydrous
Calcium lodide
(Cal2)

Calcium lodide
Tetrahydrate
(Cal2-4H20)

Calcium lodide
Hexahydrate
(Cal2-6H20)

Molecular Formula

Cal2[6][7]

CaHsl204[5]

CaH121206[8][9]

Molar Mass 293.89 g/mol [6][7] 365.95 g/mol [5][6][7] 401.98 g/mol [8][9]
Colorless or light Colorless to yellowish-
Appearance White solid[6][7] yellow hexagonal white crystalline

crystal or powder[5]

powder[2]

Table 2: Thermal and Density Properties

Anhydrous Calcium lodide Calcium lodide
Property Calcium lodide Tetrahydrate Hexahydrate
(Cal2) (Cal2-4H20) (Cal2-6H20)
] ] 42 °C (decomposes)
Melting Point 779 °CI[6] 779 °C (dehydrated)
[4][10][11]
Boiling Point 1100 °C[6][7] 1100 °C[12] 160 °C[4]
Density 3.956 g/cm3[6][7] 2.55 g/cm3[1][4] N/A

Table 3: Solubility Data

Property

Anhydrous Calcium lodide

Calcium lodide Hydrate

(Cal2)

(General)

Solubility in Water

64.6 g/100 mL (0 °C)[7][13]

Freely soluble[4][10]

66 9/100 mL (20 °C)[7][13]

81 g/100 mL (100 °C)[7][13]

Solubility in Other Solvents

Soluble in acetone and
alcohols[7][13]

Slightly soluble in ethanol and
acetone[2][4]

Insoluble in ether[2][14]

Soluble in methanol[2][10]
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Crystal Structure

Anhydrous calcium iodide possesses a rhombohedral crystal structure.[13] The hydrated forms,
such as Cal2-6.5H20 and Calz:4H20, have distinct crystal structures that have been
investigated.[15] The presence of water molecules in the crystal lattice significantly influences
the physical properties of the compound.

Experimental Protocols

The determination of the physical properties of calcium iodide hydrate involves standard
laboratory procedures for characterizing crystalline solids. Below are generalized
methodologies for key experiments.

Determination of Melting Point

The melting point of a hydrated salt can be determined using a capillary method with a melting
point apparatus.[16][17]

Methodology:

o Sample Preparation: A small amount of the dry, powdered calcium iodide hydrate is packed
into a capillary tube to a height of 2-3 mm.[18] The tube must be sealed if the sample is
highly hygroscopic.[19]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heated block and a thermometer.[16]

e Heating: The sample is heated at a controlled rate.[19] An initial rapid heating can be used to
determine an approximate melting point, followed by a slower heating rate (e.g., 1-2 °C per
minute) near the expected melting point for an accurate measurement.[16]

o Observation: The temperature at which the first droplet of liquid appears and the temperature
at which the entire sample becomes liquid are recorded as the melting point range.[18] For a
hydrated salt, decomposition may be observed instead of a clear melting point.[4]
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Sample Preparation

Dry and powder the
calcium iodide hydrate sample

Pack sample into a
capillary tube (2-3 mm height)

Seal tube if sample
is highly hygroscopic

Measurement

Place capillary tube in
melting point apparatus

Heat at a controlled rate
(e.g., 1-2 °C/min near MP)

Observe sample through
the viewfinder

Record temperature range
from first liquid to complete melting

Click to download full resolution via product page

Diagram 1: Workflow for Melting Point Determination

Determination of Solubility
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The solubility of calcium iodide hydrate in water can be determined by measuring the
saturation temperature of solutions with known concentrations.[20][21]

Methodology:

e Solution Preparation: A known mass of calcium iodide hydrate is dissolved in a known
volume of distilled water in a test tube.[21]

» Dissolution: The solution is heated gently with stirring until all the solid has dissolved.[20]

o Crystallization Point: The solution is then allowed to cool slowly with continuous stirring. The
temperature at which the first crystals appear is recorded as the saturation temperature for
that concentration.[20]

o Data Analysis: This process is repeated for several different concentrations. The results are
used to construct a solubility curve by plotting solubility (in g/100 g of water) versus
temperature.[21]
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Solubility Curve Construction

Prepare solutions of known
concentration (mass of salt and water)

l

Heat each solution with stirring
until all salt dissolves

'

Cool the solution slowly
while stirring

'

Record the temperature at which
the first crystals appear (saturation point)

'

Repeat for multiple
concentrations

l

Plot solubility (g/100g water)
vs. saturation temperature

Click to download full resolution via product page
Diagram 2: Experimental Workflow for Solubility Determination

Determination of the Degree of Hydration

The number of water molecules per formula unit of calcium iodide can be determined by

gravimetric analysis.

Methodology:
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« Initial Weighing: A clean, dry crucible is weighed accurately. A known mass of the hydrated
calcium iodide is added to the crucible and weighed again.[22]

e Heating: The crucible containing the hydrate is heated gently at first, then more strongly, to
drive off the water of hydration.[23]

o Cooling and Weighing: The crucible is cooled in a desiccator to prevent reabsorption of
moisture and then weighed.[22]

o Constant Mass: The heating, cooling, and weighing steps are repeated until a constant mass
is achieved, indicating that all the water has been removed.[23]

o Calculation: The mass of the water lost is determined by the difference between the initial
and final masses. From this, the moles of water and the moles of anhydrous calcium iodide
can be calculated to determine the formula of the hydrate.[22]

Gravimetric Analysis for Water of Hydration

Weigh a known mass of Heat the sample to Cool in a desiccator Repeat heating and cooling Calculate moles of water lost Determine the ratio of
calcium iodide hydrate drive off water and weigh until mass is constant and anhydrous salt moles of H20 to moles of Calz

Click to download full resolution via product page

Diagram 3: Logical Flow for Determining the Formula of a Hydrate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]
e 2. Page loading... [guidechem.com]

e 3. chemimpex.com [chemimpex.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_11_Experiments/05%3A_Properties_of_Hydrates_(Experiment)
https://www.scribd.com/document/313041458/Exp-4-Hydrated-Salt-Formula
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_11_Experiments/05%3A_Properties_of_Hydrates_(Experiment)
https://www.scribd.com/document/313041458/Exp-4-Hydrated-Salt-Formula
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_11_Experiments/05%3A_Properties_of_Hydrates_(Experiment)
https://www.benchchem.com/product/b7799291?utm_src=pdf-body-img
https://www.benchchem.com/product/b7799291?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/35430
https://www.guidechem.com/question/what-are-the-properties-struct-id124699.html
https://www.chemimpex.com/products/35431
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 4. chembk.com [chembk.com]

e 5. haihangchem.com [haihangchem.com]

¢ 6. buy Calcium iodide hydrate Lump manufacturers - FUNCMATER [funcmater.com]
e 7. Calcium iodide - Wikipedia [en.wikipedia.org]

e 8. Calcium iodide hexahydrate | CaH121206 | CID 6093259 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 9. bangchemicals.com [bangchemicals.com]
e 10. CALCIUM IODIDE HYDRATE Eight Chongging Chemdad Co. , Ltd [chemdad.com]

e 11. Calcium iodide hydrate 100 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

e 12. CALCIUM IODIDE TETRAHYDRATE CAS#: 13640-62-5 [amp.chemicalbook.com]
e 13. buy Calcium iodide hydrate Crystalline manufacturers - FUNCMATER [funcmater.com]
e 14. chembk.com [chembk.com]

e 15. Crystal structures of the hydrates Cal2 x 6.5H20 and Cal2 x 4H20O [inis.iaea.org]
e 16. chem.ucalgary.ca [chem.ucalgary.ca]

e 17. westlab.com [westlab.com]

o 18. chem.libretexts.org [chem.libretexts.org]

e 19. mt.com [mt.com]

o 20. webs.anokaramsey.edu [webs.anokaramsey.edu]

e 21. fountainheadpress.com [fountainheadpress.com]

o 22. chem.libretexts.org [chem.libretexts.org]

e 23. scribd.com [scribd.com]

 To cite this document: BenchChem. [Physical Properties of Calcium lodide Hydrate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7799291#what-are-the-physical-properties-of-
calcium-iodide-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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